Cas no 1704069-58-8 (Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate)

• Product Name: Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate
• CAS No: 1704069-58-8
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• MDL: MFCD28400319
• CID: 4703444
• PubChem ID: 101043659
• Update Time: 2025-05-25

Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate
• t-Butyl 5-bromo-2-fluorobenzyl(methyl)carbamate
• Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate

• MDL： MFCD28400319
• Inchi： 1S/C13H17BrFNO2/c1-13(2,3)18-12(17)16(4)8-9-7-10(14)5-6-11(9)15/h5-7H,8H2,1-4H3
• InChI Key： NDABKPSDKUPYRC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN(C)C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate

Comprehensive Overview of Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate (CAS No. 1704069-58-8)

Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate (CAS No. 1704069-58-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and fluorine substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers often search for "5-bromo-2-fluorobenzyl derivatives" or "tert-butyl carbamate applications" to explore its potential in drug discovery and material science.

The compound's carbamate functional group is a key focus in modern medicinal chemistry, particularly in the design of protease inhibitors and enzyme modulators. Recent trends highlight its relevance in "targeted drug delivery systems" and "small molecule therapeutics," aligning with the growing demand for precision medicine. Its CAS No. 1704069-58-8 is frequently queried in databases like PubChem and Reaxys for physicochemical properties and synthetic protocols.

In agrochemical applications, Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate serves as a precursor for developing novel pesticides with improved environmental profiles. Searches for "halogenated benzyl compounds in agriculture" often lead to studies involving this molecule. Its fluorine moiety enhances bioavailability, a feature increasingly sought after in sustainable crop protection solutions.

From a synthetic chemistry perspective, the compound's tert-butyl group offers steric protection during multi-step reactions, a topic frequently discussed in forums on "protecting group strategies." Its bromine atom also enables further functionalization via cross-coupling reactions, a technique central to "C-C bond formation methodologies."

Analytical challenges associated with CAS No. 1704069-58-8, such as HPLC purification or NMR characterization, are common discussion points in research communities. Recent publications emphasize its role in "high-throughput screening libraries" and "fragment-based drug design," reflecting industry shifts toward efficient lead optimization.

Environmental and regulatory considerations for 5-bromo-2-fluorobenzyl derivatives are gaining attention, particularly in the context of "green chemistry metrics" and "benign-by-design" approaches. The compound's biodegradability and ecotoxicological profile remain active areas of investigation.

Supply chain dynamics for Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate are influenced by global demand for fluorinated pharmaceuticals, as seen in search trends for "fluorine in drug development." Manufacturers often optimize routes to improve yield and reduce waste, addressing concerns about "sustainable chemical production."

Emerging applications in materials science, such as its use in "organic electronic materials" or "metal-organic frameworks (MOFs)," demonstrate the versatility of this carbamate derivative. Researchers are exploring its photophysical properties for advanced functional materials.

In summary, Tert-butyl 5-bromo-2-fluorobenzyl(methyl)carbamate (CAS No. 1704069-58-8) represents a multifaceted compound bridging pharmaceutical innovation, agrochemical advancement, and materials engineering. Its continued relevance is ensured by ongoing research into "structure-activity relationships" and "molecular diversification" strategies across scientific disciplines.